![molecular formula C24H21N3O4 B4063239 N-[3-(5-sec-butyl-1,3-benzoxazol-2-yl)phenyl]-2-nitrobenzamide](/img/structure/B4063239.png)
N-[3-(5-sec-butyl-1,3-benzoxazol-2-yl)phenyl]-2-nitrobenzamide
Overview
Description
N-[3-(5-sec-butyl-1,3-benzoxazol-2-yl)phenyl]-2-nitrobenzamide, also known as BB-2 or BB2, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the benzoxazole family and has a molecular weight of 394.44 g/mol. BB-2 has been shown to exhibit a range of biochemical and physiological effects, and its mechanism of action has been the subject of much investigation.
Scientific Research Applications
Synthetic Utilization and Characterization
Synthetic Approaches
Research has developed methods for the synthesis of complex molecules using polynitroaromatic compounds. For instance, the synthesis of substituted dibenz[b,f][1,4]oxazepine-11(10H)-ones from 2,4,6-trinitrobenzoic acid through nucleophilic displacement of nitro groups highlights the versatility of nitroaromatics in creating molecules with potential pharmaceutical applications (Samet et al., 2005).
Material Properties
The synthesis and characterization of polybenzoxazine with phenylnitrile functional groups demonstrate how modifications to the benzoxazine monomers can impact material properties such as thermal stability and glass transition temperatures, potentially leading to advanced materials for technological applications (Qi et al., 2009).
Molecular Mechanisms and Interactions
Emission Mechanisms
A study on a phenylbenzoxazole-based compound explored the mechanism behind its condensed-state emission enhancement, revealing the transition from a dark twisted intramolecular charge transfer (TICT) state to an emissive quasi-TICT state. This insight could lead to the development of new materials for optical applications (Li et al., 2015).
Electrochemical Behaviors
The electrochemical analysis of benzoxazole compounds provides a foundation for understanding their redox behaviors, which is crucial for the design of electroactive materials and sensors (Zeybek et al., 2009).
Properties
IUPAC Name |
N-[3-(5-butan-2-yl-1,3-benzoxazol-2-yl)phenyl]-2-nitrobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21N3O4/c1-3-15(2)16-11-12-22-20(14-16)26-24(31-22)17-7-6-8-18(13-17)25-23(28)19-9-4-5-10-21(19)27(29)30/h4-15H,3H2,1-2H3,(H,25,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQLSBZGHHMNWFB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C1=CC2=C(C=C1)OC(=N2)C3=CC(=CC=C3)NC(=O)C4=CC=CC=C4[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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